Cas no 1805601-61-9 (Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate
• CAS No: 1805601-61-9
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4891069
• Update Time: 2025-10-28

Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate

• Inchi： 1S/C9H8F2INO3/c1-15-5-3-4(9(14)16-2)13-7(6(5)12)8(10)11/h3,8H,1-2H3
• InChI Key： BZLOZXUJTALQPR-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate

Comprehensive Overview of Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate (CAS No. 1805601-61-9)

Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate (CAS No. 1805601-61-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy and carboxylate functional groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate for its potential role in developing next-generation kinase inhibitors and antiviral agents. The incorporation of difluoromethyl groups is a trending strategy in medicinal chemistry, as it mimics the steric and electronic properties of hydroxyl groups while improving lipophilicity.

The synthetic utility of CAS No. 1805601-61-9 extends to cross-coupling reactions, where the iodo substituent acts as a reactive handle for palladium-catalyzed transformations. This aligns with the growing interest in transition-metal-catalyzed reactions, a hot topic in organic chemistry forums and academic publications. Additionally, the methoxy group’s electron-donating properties influence the compound’s reactivity, making it a subject of computational chemistry studies aimed at predicting reaction pathways.

From an industrial perspective, Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly methods to produce such intermediates, addressing concerns about solvent waste and energy consumption. This resonates with the broader push for environmentally benign chemical processes, a priority for regulatory bodies and R&D teams worldwide.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. The compound’s spectral data and chromatographic behavior are frequently documented in open-access databases, catering to the needs of chemists who rely on reproducible synthetic protocols. This transparency supports the open science movement, which emphasizes data sharing to accelerate innovation.

In summary, Methyl 2-(difluoromethyl)-3-iodo-4-methoxypyridine-6-carboxylate (CAS No. 1805601-61-9) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance to drug design, catalysis, and sustainability ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is poised to contribute to breakthroughs in precision medicine and advanced materials.